Cas no 1800101-23-8 (1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide)

• Product Name: 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide
• CAS No: 1800101-23-8
• MF: C₂₄H₂₃ClN₂O
• MW: 390.905225038528
• CID: 4615095
• Update Time: 2025-10-28

1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• W2UMM7HLT2
• 1-(5-chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide
• 1-(5-chloropentyl)-N-(naphthalen-1-yl)-1h-indole-3-carboxamide
• 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide

• Inchi： 1S/C24H23ClN2O/c25-15-6-1-7-16-27-17-21(20-12-4-5-14-23(20)27)24(28)26-22-13-8-10-18-9-2-3-11-19(18)22/h2-5,8-14,17H,1,6-7,15-16H2,(H,26,28)
• InChI Key： SAZREAASVMJYTK-UHFFFAOYSA-N
• SMILES： ClCCCCCN1C=C(C(NC2=CC=CC3C=CC=CC2=3)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 390.1498911 g/mol
• Monoisotopic Mass: 390.1498911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 390.9
• XLogP3: 5.7
• Topological Polar Surface Area: 34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide

Comprehensive Analysis of 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide (CAS No. 1800101-23-8)

The compound 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide, identified by its CAS number 1800101-23-8, is a synthetic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications. This article delves into the chemical characteristics, synthesis methods, and emerging research trends surrounding this compound, while addressing common queries and industry-relevant discussions.

Structurally, 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide belongs to the indole carboxamide family, featuring a naphthalene moiety and a chloropentyl side chain. The presence of these functional groups contributes to its distinct physicochemical properties, including solubility, stability, and reactivity. Researchers have explored its potential in various fields, particularly in material science and specialty chemical applications, where its molecular architecture offers advantages for specific formulations.

Recent studies have highlighted the compound's role in advanced material development. The naphthalenyl group in particular has been noted for its ability to enhance π-π stacking interactions, making it valuable for organic electronic applications. Meanwhile, the chloropentyl side chain provides opportunities for further functionalization, allowing chemists to tailor the molecule for specific purposes. These attributes align with current industry demands for customizable, high-performance compounds.

Synthesis of 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide typically involves multi-step organic reactions, with careful consideration given to yield optimization and purity control. Modern synthetic approaches emphasize green chemistry principles, addressing growing environmental concerns in chemical manufacturing. Researchers frequently search for information on "efficient synthesis methods for indole carboxamides" and "purification techniques for complex heterocyclic compounds," reflecting the practical challenges in working with such molecules.

Analytical characterization of this compound presents its own set of challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. The scientific community continues to investigate "novel characterization methods for complex organic molecules," particularly those combining multiple aromatic systems like the indole and naphthalene components found in this compound.

From a regulatory perspective, 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide has been the subject of various safety assessments, with researchers examining its stability, decomposition products, and handling requirements. These studies respond to increasing industry focus on chemical safety and regulatory compliance. Common search queries such as "safety data for CAS 1800101-23-8" and "handling precautions for chloropentyl compounds" demonstrate the practical concerns of professionals working with this material.

The commercial landscape for specialty chemicals like 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide has evolved significantly in recent years. Market analysts note growing demand for high-purity, research-grade compounds, driven by advancements in materials science and pharmaceutical research. This trend aligns with frequent searches for "suppliers of custom indole derivatives" and "bulk quantities of specialized carboxamides."

Looking ahead, research into 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide continues to explore novel applications. Current investigations focus on its potential as a building block for more complex molecular architectures, with particular interest in its photophysical properties. These developments respond to industry needs for new functional materials, as evidenced by search trends around "indole-based materials for optoelectronics" and "naphthalene-containing compounds for advanced applications."

Storage and handling of 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide require standard precautions for organic compounds of its class. Proper containment, temperature control, and protection from moisture are typically recommended. These practical considerations generate frequent queries about "long-term storage conditions for sensitive carboxamides" and "stability testing protocols for indole derivatives."

In conclusion, 1-(5-Chloropentyl)-N-1-naphthalenyl-1H-indole-3-carboxamide (CAS No. 1800101-23-8) represents an interesting case study in specialty chemical development. Its unique combination of structural features continues to inspire research across multiple disciplines, while its commercial availability supports practical applications. As scientific understanding of such compounds deepens, we can anticipate further innovations building upon this molecular platform.